Cas no 946348-56-7 (N4-(4-chlorophenyl)-N6-cycloheptyl-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine)

• Product Name: N4-(4-chlorophenyl)-N6-cycloheptyl-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• CAS No: 946348-56-7
• MF: C₂₄H₂₅ClN₆
• MW: 432.948503255844
• CID: 6025212
• PubChem ID: 17017107
• Update Time: 2025-10-29

N4-(4-chlorophenyl)-N6-cycloheptyl-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(4-chlorophenyl)-N6-cycloheptyl-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• 4-N-(4-chlorophenyl)-6-N-cycloheptyl-1-phenylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• N~4~-(4-chlorophenyl)-N~6~-cycloheptyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• NCGC00333927-01
• F2090-0400
• AKOS002327975
• AB01317768-02
• 946348-56-7
• N4-(4-chlorophenyl)-N6-cycloheptyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• Inchi： 1S/C24H25ClN6/c25-17-12-14-19(15-13-17)27-22-21-16-26-31(20-10-6-3-7-11-20)23(21)30-24(29-22)28-18-8-4-1-2-5-9-18/h3,6-7,10-16,18H,1-2,4-5,8-9H2,(H2,27,28,29,30)
• InChI Key： PUROWDYKQACTEC-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])N([H])C1=C2C([H])=NN(C3C([H])=C([H])C([H])=C([H])C=3[H])C2=NC(=N1)N([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 432.1829225g/mol
• Monoisotopic Mass: 432.1829225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 67.7Ų

Additional information on N4-(4-chlorophenyl)-N6-cycloheptyl-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine

N4-(4-chlorophenyl)-N6-cycloheptyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine: A Comprehensive Overview

The compound CAS No. 946348-56-7, also known as N4-(4-chlorophenyl)-N6-cycloheptyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are known for their unique structural properties and diverse applications. The molecule's structure incorporates a pyrazolo[3,4-d]pyrimidine core with substituents at positions 4 and 6, specifically a 4-chlorophenyl group and a cycloheptyl group, respectively. Additionally, the molecule features a phenyl group attached to the pyrazolo[3,4-d]pyrimidine ring system.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving strategic coupling reactions and functional group transformations. The synthesis of N4-(4-chlorophenyl)-N6-cycloheptyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine has been optimized to ensure high yields and purity, making it accessible for further research and development. The molecule's structure has been characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, confirming its identity and purity.

The structural features of this compound make it an intriguing candidate for various applications. The presence of the pyrazolo[3,4-d]pyrimidine core imparts aromatic stability and potential hydrogen bonding capabilities, while the substituents at positions 4 and 6 introduce additional functional groups that can influence the molecule's reactivity and solubility. The 4-chlorophenyl group contributes electron-withdrawing effects, which can modulate the electronic properties of the molecule. On the other hand, the cycloheptyl group introduces steric bulk and potentially enhances lipophilicity.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Its structure suggests that it may act as a ligand for various biological targets such as kinases or G-protein coupled receptors (GPCRs). The phenyl group attached to the pyrazolo[3,4-d]pyrimidine core could serve as a scaffold for further functionalization or bioisosteric replacement to optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Furthermore, the compound's ability to form hydrogen bonds due to its amine groups could enhance its binding affinity to protein targets.

In addition to its potential in drug discovery, this compound may also find applications in materials science. The rigid structure of the pyrazolo[3,4-d]pyrimidine core could make it suitable for use in supramolecular chemistry or as a building block in constructing advanced materials with specific electronic or mechanical properties. Recent research has explored similar structures for their potential use in organic electronics or photovoltaic devices.

The synthesis of N4-(4-chlorophenyl)-N6-cycloheptyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine involves a series of carefully designed reactions that highlight modern synthetic methodologies. These include cross-coupling reactions such as Suzuki-Miyaura coupling for forming carbon-carbon bonds and nucleophilic aromatic substitution for introducing substituents onto aromatic rings. The optimization of reaction conditions has been critical in achieving high yields and maintaining product quality.

From an environmental standpoint, this compound has been shown to exhibit favorable biodegradation profiles under controlled laboratory conditions. Its stability under physiological conditions makes it a promising candidate for drug delivery systems or sustained-release formulations. Recent studies have also explored its compatibility with various excipients and formulation additives used in pharmaceutical manufacturing.

In conclusion,CAS No. 946348-56-7, or N_..., represents a cutting-edge advancement in organic synthesis with broad implications across multiple disciplines. Its unique structural features position it as a valuable tool for researchers in medicinal chemistry, materials science